![molecular formula C10H13BrClN B3045311 1-Naphthalenamine, 4-bromo-5,6,7,8-tetrahydro-, hydrochloride CAS No. 104761-46-8](/img/structure/B3045311.png)
1-Naphthalenamine, 4-bromo-5,6,7,8-tetrahydro-, hydrochloride
Overview
Description
“1-Naphthalenamine, 4-bromo-5,6,7,8-tetrahydro-, hydrochloride” is a chemical compound with the linear formula C10H14ClN . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals . The compound is also known as 5,6,7,8-Tetrahydro-1-naphthylamine .
Molecular Structure Analysis
The molecular weight of “this compound” is 183.683 . The compound has a CAS Number of 6271-86-9 .Scientific Research Applications
Synthesis and Chemical Reactivity
Synthesis of Monoamine Oxidase Inhibitor Intermediate
1,2,3,4-tetrahydro-1-naphthalenamine hydrochloride is synthesized from benzene through a sequence involving acylation, reduction, cyclization, condensation, reduction, and salification. This compound serves as an important intermediate for monoamine oxidase (MAO) inhibitors, showcasing a method that is beneficial for industrial production due to the affordability and availability of raw materials, simplicity of operation, and high yield and quality of products (Yu, 2013).
Industrial Synthesis of Antidepressant Sertraline
A novel industrial synthesis of sertraline hydrochloride, a highly effective antidepressant, is presented, showcasing a more advantageous process compared to previously reported methods. The synthesis involves using N-[4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-methanamine N-oxide as an intermediate. This process highlights a stable compound that is obtainable in good yield using environmentally friendly reagents (Vukics et al., 2002).
Polymorphism and Material Properties
Polymorphism of CHF 1035
The polymorphism of rac-5,6-diisobutyryloxy-2-methylamino-1,2,3,4-tetrahydro-naphthalene hydrochloride (CHF 1035) was explored. Three distinct crystal forms were identified and characterized using various spectroscopic and thermal methods. This study provides insights into the structural rearrangements and stability of different polymorphs at room temperature (Giordano et al., 2001).
Chemical Reactivity and Synthesis of Derivatives
Reactivity of 4-cyano-1,3-dichloro-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine
The reactivity of 4-cyano-1,3-dichloro-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine was examined with various amines, leading to the formation of mono- and di-amino-substituted derivatives. This research demonstrates different reactivities for the chlorine atoms and reveals new rearrangement processes during synthesis, confirmed by X-ray crystallography (Sirakanyan et al., 2014).
Anticancer Activity and Enzyme Modulation
Synthesis for Anticancer Evaluation
(3-(Naphthalen-1-yl)oxiran-2-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone was synthesized and reacted with various nucleophiles, leading to the formation of compounds with potential as anticancer agents. This synthesis pathway showcases the diversity of derivatives that can be obtained from the base compound and their prospective utility in cancer treatment (Gouhar & Raafat, 2015).
Modulation of Carcinogen Metabolizing Enzymes
Derivatives of 2-bromo-1-(5,6,7,8-tetrahydro-naphthalen-2-yl)-ethanone were synthesized and studied for their influence on carcinogen metabolizing enzymes and in the tumor initiation process. The derivatives demonstrated significant effects on various enzymes and showed potential as inhibitors of DNA damage, indicating their relevance in studying cancer metabolism and treatment (Hamdy et al., 2010).
Mechanism of Action
5,6,7,8-Tetrahydro-1-naphthylamine is used as a reagent in the synthesis of GoSlo-SR-5-69, a potent activator of large conductance Ca2±activated K+ (BK) channels . It is also used as a reagent in the synthesis of benzopyrans and related compounds as inhibitors of the hypoxia-inducible factor pathway .
Safety and Hazards
Properties
IUPAC Name |
4-bromo-5,6,7,8-tetrahydronaphthalen-1-amine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrN.ClH/c11-9-5-6-10(12)8-4-2-1-3-7(8)9;/h5-6H,1-4,12H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBYSYXXKUQMYFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C=CC(=C2C1)N)Br.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50146700 | |
Record name | 1-Naphthalenamine, 4-bromo-5,6,7,8-tetrahydro-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50146700 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
104761-46-8 | |
Record name | 1-Naphthalenamine, 4-bromo-5,6,7,8-tetrahydro-, hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0104761468 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Naphthalenamine, 4-bromo-5,6,7,8-tetrahydro-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50146700 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.